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Compound of Interest

Compound Name: 1,4-Bis(vinyldimethylsilyl)benzene

Cat. No.: B1582281

An In-depth Technical Guide to 1,4-Bis(vinyldimethylsilyl)benzene

Introduction

1,4-Bis(vinyldimethylsilyl)benzene is an organosilicon compound with significant applications
in materials science and the biomedical industry.[1] Its unique structure, featuring a central
benzene ring functionalized with two vinyldimethylsilyl groups, makes it a versatile building
block for the synthesis of polymers and other complex molecules. This guide provides a
comprehensive overview of its chemical properties, synthesis protocols, and potential
applications, particularly for researchers and professionals in drug development.

Core Properties

The fundamental properties of 1,4-Bis(vinyldimethylsilyl)benzene are summarized in the
table below, offering a clear comparison of its key quantitative data.
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Property Value

Molecular Weight 246.49 g/mol [2]

Molecular Formula C14H22Si2[2]

CAS Number 4519-17-9[1][2]
ethenyl-[4-[ethenyl(dimethyl)silyl]phenyl]-

UPAC Name dimetzyl[siline[Z]y( et

Physical Form Liquid

Purity 98%

Molecular Structure

The molecular structure of 1,4-Bis(vinyldimethylsilyl)benzene is a key determinant of its
chemical reactivity and physical properties. The presence of vinyl groups allows for
polymerization and other addition reactions, while the silicon-carbon bonds offer thermal
stability.

Caption: 2D structure of 1,4-Bis(vinyldimethylsilyl)benzene.
Experimental Protocols
Synthesis of 1,4-Bis(vinyldimethylsilyl)benzene

A common method for the synthesis of 1,4-Bis(vinyldimethylsilyl)benzene involves a
Grignard reaction with dimethyl vinyl chlorosilane and 1,4-dibromobenzene.[1]

Materials:

Magnesium (1.28 g, 52.5 mmol)

1,4-dibromobenzene (6.59 g, 25 mmol)

Freshly distilled tetrahydrofuran (THF) (20 mL)

Dimethyl vinyl chlorosilane
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e Petroleum ether

e Anhydrous sodium sulfate

o Distilled water

Procedure:

Add magnesium to a dry flask.

e Slowly add a solution of 1,4-dibromobenzene in THF dropwise over 2 hours.
e Heat the reaction mixture to 40°C and stir for 2 hours.

» After the reaction is complete, let the mixture stand overnight.

e Pour the mixture into distilled water.

o Extract the agueous phase with petroleum ether (3 x 30 mL).

o Combine the organic layers and dry with anhydrous sodium sulfate.

» Remove the solvent under reduced pressure.

 Purify the residue by column chromatography using petroleum ether as the eluent to obtain
the final product.[1]

The following diagram illustrates the workflow for the synthesis of 1,4-
Bis(vinyldimethylsilyl)benzene.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6416795.htm
https://www.benchchem.com/product/b1582281?utm_src=pdf-body
https://www.benchchem.com/product/b1582281?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Gombine Mg, 1,4-dibromobenzene, and THa

;
[Heat to 40°C and stir for 2 hours}
;
(Let stand overnigha
;
[Pour into distilled Water)
;
[Extract with petroleum ether]
;
(Dry organic layers with Na2804j
;

Gemove solvent under reduced pressura

'

[Purify by column chromatographa

End

Click to download full resolution via product page

Caption: Synthesis workflow for 1,4-Bis(vinyldimethylsilyl)benzene.
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Applications in Drug Development and Materials
Science

1,4-Bis(vinyldimethylsilyl)benzene is a significant compound in the biomedical field, where it
is used in the synthesis of various drugs.[1] Its unique chemical structure is instrumental in the
development of medications for a range of diseases.[1]

In the realm of materials science, this compound serves as a versatile building block. The vinyl
groups are reactive sites for polymerization, leading to the formation of silicon-containing
polymers with desirable properties such as thermal stability and hydrophobicity. These
characteristics make them suitable for applications in electronics, aerospace, and personal
care products. The development of organic electronic materials has further highlighted the
importance of silicon-containing organic compounds like 1,4-bis(vinyldimethylsilyl)benzene.

[3]

Safety and Hazards

1,4-Bis(vinyldimethylsilyl)benzene is classified as an irritant and is known to cause serious
eye irritation.[2] Appropriate personal protective equipment, including safety goggles and
gloves, should be worn when handling this chemical. For detailed safety information, it is
recommended to consult the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1582281#1-4-bis-vinyldimethylsilyl-benzene-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1582281#1-4-bis-vinyldimethylsilyl-benzene-molecular-weight
https://www.benchchem.com/product/b1582281#1-4-bis-vinyldimethylsilyl-benzene-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1582281?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

